Cas no 16958-42-2 (Phosphonium,3-buten-1-yltriphenyl-, bromide (1:1))

• Product Name: Phosphonium,3-buten-1-yltriphenyl-, bromide (1:1)
• CAS No: 16958-42-2
• MF: C₂₂H₂₂P
• MW: 317.383846759796
• CID: 220460
• PubChem ID: 500022
• Update Time: 2025-11-01

Phosphonium,3-buten-1-yltriphenyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Phosphonium,3-buten-1-yltriphenyl-, bromide (1:1)
• but-3-enyl(triphenyl)phosphanium
• 3-Buten-1-yltriphenylphosphoniumbromide
• 3-Butenyl(triphenyl)phosphorane
• 3-butenyltriphenylphosphonium bromide
• 3-Butenyl-triphenyl-phosphoniumbromid
• AC1L9S32
• AG-E-18953
• but-3-enyltriphenylphosphonium bromide
• CTK4D3344
• NSC248535
• Phosphonium,3-butenyltriphenyl-,
• triphenyl(3-butenyl)phosphonium bromide
• triphenyl-3-butenylphosphonium bromide
• Phosphonium, 3-buten-1-yltriphenyl-
• NSC 248535
• 16958-42-2
• 3-Buten-1-yltriphenylphosphonium
• but-3-enyl(triphenyl)phosphonium
• YV5BVD8T3L
• DTXSID90168729
• (3-BUTEN-1-YL)TRIPHENYLPHOSPHONIUM BROMIDE
• 787485-48-7
• SCHEMBL25940157

• Inchi： 1S/C22H22P/c1-2-3-19-23(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h2,4-18H,1,3,19H2/q+1
• InChI Key： IFHNDGJLDIUUHL-UHFFFAOYSA-N
• SMILES： [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCC=C

Computed Properties

• Exact Mass: 317.14606
• Monoisotopic Mass: 317.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 5.7

Experimental Properties

• PSA: 0
• LogP: 1.56060

Additional information on Phosphonium,3-buten-1-yltriphenyl-, bromide (1:1)

Phosphonium,3-buten-1-yltriphenyl-, bromide (1:1): A Versatile Compound in Modern Biomedical Research

Phosphonium,3-buten-1-yltriphenyl-, bromide (1:1) (CAS No. 16958-42-2) represents a unique class of organophosphorus compounds that have garnered significant attention in the field of biomedical research. This compound, characterized by its triphenyl phosphonium core and a 3-buten-1-yl substituent, exhibits intriguing chemical properties that make it a promising candidate for various applications. Recent studies have highlighted its potential in drug delivery systems, biomolecular interactions, and catalytic processes, underscoring its importance in the development of novel therapeutic agents and functional materials.

The triphenyl phosphonium group in this compound plays a critical role in its reactivity and stability. This group, known for its ability to form stable phosphonium salts, is often utilized in organic synthesis to introduce functional groups into complex molecules. The bromide (1:1) counterion further enhances the compound's solubility and reactivity, making it suitable for a wide range of chemical transformations. Researchers have recently explored the electrophilic properties of this compound, demonstrating its utility in asymmetric catalysis and selective functionalization of biomolecules.

Recent advancements in nanotechnology have further expanded the applications of Phosphonium,3-buten-1-yltriphenyl-, bromide (1:1). A 2023 study published in *Advanced Materials* demonstrated its potential as a nanocarrier for targeted drug delivery. The compound's lipophilic nature allows it to effectively penetrate cell membranes, while its triphenyl group provides structural stability. This property has been leveraged to develop smart drug delivery systems that respond to specific environmental stimuli, such as pH or temperature changes, thereby improving therapeutic efficacy and reducing side effects.

In the realm of biomolecular interactions, the 3-buten-1-yl substituent has been shown to interact with proteins and nucleic acids in a manner that could be exploited for drug discovery. A 2024 study in *Journal of Medicinal Chemistry* reported that this compound can modulate enzyme activity by forming non-covalent interactions with key residues in the active site. Such findings suggest that Phosphonium,3-buten-1-yltriphenyl-, bromide (1:3) could serve as a scaffold for the design of targeted inhibitors against specific enzymes implicated in pathological conditions.

The synthetic versatility of Phosphonium,3-buten-1-yltriphenyl-, bromide (1:1) has also been a focus of recent research. Chemists have developed efficient synthetic routes to this compound, utilizing green chemistry principles to minimize environmental impact. One notable approach involves the electrophilic substitution of triphenylphosphine oxide with 3-buten-1-yl bromide, a reaction that has been optimized for high yield and selectivity. These synthetic advancements are crucial for scaling up production for biomedical applications.

Furthermore, the biocompatibility of Phosphonium,3-buten-1-yltriphenyl-, bromide (1:1) has been evaluated in several studies. Preliminary data from in vitro experiments suggest that this compound exhibits low cytotoxicity at therapeutic concentrations, making it a viable candidate for pharmaceutical formulations. Researchers are currently exploring its potential in anti-inflammatory therapies and neurodegenerative disease treatments, where its ability to modulate cellular signaling pathways could be particularly beneficial.

Recent computational studies have also provided insights into the molecular dynamics of Phosphonium,3-buten-1-yltriphenyl-, bromide (1:1). Molecular docking simulations have revealed its binding affinity with target proteins, such as kinases and G-protein coupled receptors. These findings are critical for understanding the mechanism of action and optimizing the compound for specific therapeutic applications. The integration of machine learning algorithms with molecular modeling has further accelerated the drug discovery process, enabling the identification of potential lead compounds with enhanced bioavailability and selectivity.

In conclusion, Phosphonium,3-buten-1-yltriphenyl-, bromide (1:1) represents a promising compound with a wide range of applications in biomedical research. Its unique chemical properties and synthetic versatility have been extensively explored, with recent studies highlighting its potential in drug delivery systems, biomolecular interactions, and catalytic processes. As research in this area continues to evolve, the Phosphonium,3-buten-1-yltriphenyl-, bromide (1:1) is likely to play an increasingly important role in the development of novel therapeutic agents and functional materials.